Cas no 20562-03-2 (α-Chaconine)

• Product Name: α-Chaconine
• CAS No: 20562-03-2
• MF: C₄₅H₇₃NO₁₄
• MW: 852.059435606003
• MDL: MFCD09039102
• CID: 278006
• PubChem ID: 442971
• Update Time: 2025-08-04

α-Chaconine Chemical and Physical Properties

Names and Identifiers

• ALPHA-CHACONINE
• b-D-Glucopyranoside, (3b)-solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• CHACONINE, ALPHA-(AS) PrintBack
• α-CHACONINE
• A-CHACONINE
• A-CHACONINE FROM POTATO SPROUTS
• A-CHACONINE WITH TLC
• ALPA-CHACONINE
• CHACONINE
• CHACONINE,A
• (3beta)-Solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1→2)-O-[6-deoxy-alpha-L-mannopyranosyl-(1→4)]-beta-D-glucopyranoside
• 5QOL0LIM81
• beta-D-Glucopyranoside, (3beta)-solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(6-deoxy-alpha-L-mannopyranosyl-(1-4))-
• C10796
• α-​Chaconine
• 20562-03-2
• MS-31576
• BRN 0077396
• .ALPHA.-CHACONINE [MI]
• AKOS040760264
• (2S,3R,4R,5R,6S)-2-[(2R,3S,4S,5R,6R)-4-hydroxy-2-(hydroxymethyl)-6-[[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• alpha-?Chaconine
• DTXSID501016601
• CHEBI:10219
• UNII-5QOL0LIM81
• ??-?Chaconine
• CS-0103657
• HY-129113
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.)-SOLANID-5-EN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->2)-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->4))-
• 4-21-00-01401 (Beilstein Handbook Reference)
• NS00094322
• Q2947331
• .alpha.-Chaconine
• CCRIS 6509
• alpha -Chaconine
• (2S, 3R, 4R, 5R, 6S)-2-[(2R, 3S, 4S, 5R, 6R)-4-hydroxy-2-(hydroxymethyl)-6-[[(1S, 2S, 7S, 10R, 11S, 14S, 15R, 16S, 17R, 20S, 23S)-10, 14, 16, 20-tetramethyl-22-azahexacyclo[12.10.0.02, 11.05, 10.015, 23.017, 22]tetracos-4-en-7-yl]oxy]-5-[(2S, 3R, 4R, 5R, 6S)-3, 4, 5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3, 4, 5-triol
• 2-[4-hydroxy-2-(hydroxymethyl)-6-[(10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl)oxy]-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• (2S,3R,4R,5R,6S)-2-((2R,3S,4S,5R,6R)-4-hydroxy-2-(hydroxymethyl)-6-(((1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo(12.10.0.02,11.05,10.015,23.017,22)tetracos-4-en-7-yl)oxy)-5-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl)oxy-6-methyloxane-3,4,5-triol
• DTXCID301474794
• DA-50353
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4-hydroxy-2-(hydroxymethyl)-6-[[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]-5-[(2S,3R,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• alpha-rhamnosyl-(1->2)-[alpha-rhamnosyl-(1->4)-]-beta-D-glucosyl-solanidine
• alpha-rhamnosyl-(1->2)-(alpha-rhamnosyl-(1->4)-)-beta-D-glucosyl-solanidine
• (2S,3R,4R,5R,6S)-2-((2R,3R,4S,5S,6R)-4-hydroxy-2-(hydroxymethyl)-6-(((1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo(12.10.0.02,11.05,10.015,23.017,22)tetracos-4-en-7-yl)oxy)-5-((2S,3R,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl)oxy-6-methyloxane-3,4,5-triol
• G13546
• 2-{[4-hydroxy-2-(hydroxymethyl)-6-({10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl}oxy)-5-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy]oxan-3-yl]oxy}-6-methyloxane-3,4,5-triol
• TYNQWWGVEGFKRU-AJDPQWBVSA-N
• 2-((4-hydroxy-2-(hydroxymethyl)-6-((10,14,16,20-tetramethyl-22-azahexacyclo(12.10.0.02,11.05,10.015,23.017,22)tetracos-4-en-7-yl)oxy)-5-((3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)oxan-3-yl)oxy)-6-methyloxane-3,4,5-triol
• BETA-D-GLUCOPYRANOSIDE, (3BETA)-SOLANID-5-EN-3-YL O-6-DEOXY-ALPHA-L-MANNOPYRANOSYL-(1->2)-O-(6-DEOXY-ALPHA-L-MANNOPYRANOSYL-(1->4))-
• α-Chaconine

• MDL： MFCD09039102
• Inchi： 1S/C45H73NO14/c1-19-7-10-28-20(2)31-29(46(28)17-19)16-27-25-9-8-23-15-24(11-13-44(23,5)26(25)12-14-45(27,31)6)57-43-40(60-42-37(53)35(51)33(49)22(4)56-42)38(54)39(30(18-47)58-43)59-41-36(52)34(50)32(48)21(3)55-41/h8,19-22,24-43,47-54H,7,9-18H2,1-6H3/t19-,20+,21-,22-,24-,25+,26-,27-,28+,29-,30+,31-,32-,33-,34+,35+,36+,37+,38-,39+,40+,41-,42-,43+,44-,45-/m0/s1
• InChI Key： TYNQWWGVEGFKRU-AJDPQWBVSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@@]2(C)[C@H]1C[C@H]1[C@@H]2[C@H](C)[C@H]2CC[C@H](C)CN12
• BRN： 0077396

Computed Properties

• Exact Mass: 851.50300
• Monoisotopic Mass: 851.50310600 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 60
• Rotatable Bond Count: 7
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 852.1
• XLogP3: 1.8
• Topological Polar Surface Area: 221

Experimental Properties

• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 228-236 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.621
• Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
• PSA: 220.46000
• LogP: 1.12070

α-Chaconine Security Information

• Hazardous Material transportation number：UN 1544
• WGK Germany：3
• Hazard Category Code： 63
• Safety Instruction： 22-36/37
• FLUKA BRAND F CODES：10
• RTECS：FL6700000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R63
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on α-Chaconine

Exploring α-Chaconine (CAS No. 20562-03-2): A Comprehensive Guide to Its Properties and Applications

α-Chaconine (CAS No. 20562-03-2) is a naturally occurring steroidal glycoalkaloid found primarily in members of the Solanaceae family, such as potatoes and tomatoes. This compound has garnered significant attention due to its unique biochemical properties and potential applications in agriculture, food safety, and biomedical research. With increasing consumer awareness about natural toxins in food and the demand for plant-based bioactive compounds, α-Chaconine has become a focal point for researchers and industry professionals alike.

Chemically, α-Chaconine consists of a solanidine aglycone backbone linked to a trisaccharide moiety. Its molecular structure is characterized by a steroidal nucleus with a sugar side chain, which contributes to its amphiphilic nature. This structural complexity makes α-Chaconine a subject of interest in phytochemical analysis and natural product chemistry. Recent studies have explored its role as a natural pesticide, leveraging its toxicity to certain insects and pathogens while being biodegradable and environmentally friendly.

One of the most debated topics surrounding α-Chaconine is its dual role as both a potentially harmful compound and a therapeutic agent. In high concentrations, it can cause gastrointestinal distress in humans, raising concerns about food safety standards and potato storage practices. However, at controlled doses, research suggests it may exhibit anticancer properties, particularly in inhibiting the growth of certain tumor cells. This paradoxical nature has led to a surge in searches for "α-Chaconine health effects" and "safe levels of glycoalkaloids in food."

From an agricultural perspective, α-Chaconine plays a crucial role in plant defense mechanisms. Its presence in potato sprouts and green potatoes serves as a natural deterrent against pests and herbivores. This has sparked interest in developing sustainable crop protection strategies that harness these natural defenses, aligning with the growing demand for organic farming solutions. Farmers and agronomists frequently search for "reducing α-Chaconine in potatoes" and "glycoalkaloid management in crops," reflecting practical concerns in food production.

Analytical techniques for detecting and quantifying α-Chaconine have advanced significantly, with HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) emerging as the gold standard. This precision is crucial for food quality control and research applications, where even trace amounts can be significant. The compound's stability under various processing conditions is another area of active investigation, particularly for industries developing processed potato products and functional foods.

In the realm of biomedical research, α-Chaconine has shown promise in modulating cell membrane integrity and signal transduction pathways. Its ability to interact with cholesterol in cell membranes has implications for studying membrane dynamics and developing novel drug delivery systems. These potential applications have led to increased scholarly interest, with many researchers investigating "α-Chaconine mechanism of action" and "glycoalkaloids in drug development."

The regulatory landscape surrounding α-Chaconine varies globally, with different countries establishing maximum permitted levels in food products. This regulatory diversity reflects ongoing scientific discussions about its risk-benefit profile and has created a niche for food safety consultants and quality assurance specialists. Consumers increasingly search for "are glycoalkaloids dangerous" and "how to remove α-Chaconine from potatoes," indicating growing public interest in food chemistry.

Future research directions for α-Chaconine (CAS No. 20562-03-2) may explore its potential in precision agriculture, nutraceuticals, and green chemistry applications. As analytical methods become more sophisticated and consumer awareness grows, this compound will likely remain at the intersection of food science, agriculture, and biomedical research. Its study exemplifies how traditional food components can yield unexpected scientific insights and practical applications in modern contexts.